Cas no 606491-90-1 (2H-Pyran-2-one, tetrahydro-3-(trifluoroacetyl)- (9CI))

• Product Name: 2H-Pyran-2-one, tetrahydro-3-(trifluoroacetyl)- (9CI)
• CAS No: 606491-90-1
• MF: C₇H₇F₃O₃
• MW: 196.123893022537
• CID: 953278
• PubChem ID: 45080913
• Update Time: 2025-04-19

2H-Pyran-2-one, tetrahydro-3-(trifluoroacetyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, tetrahydro-3-(trifluoroacetyl)- (9CI)
• 3-(2,2,2-trifluoroacetyl)oxan-2-one
• MFCD07779725
• WPNCIRAHNUHKLE-UHFFFAOYSA-N
• 3-(2,2,2-Trifluoroacetyl)tetrahydro-2H-pyran-2-one
• AKOS006287568
• A-trifluoroacetyl-d-valerolactone
• 2H-Pyran-2-one, tetrahydro-3-(trifluoroacetyl)-, (+)- (9CI)
• 606491-90-1
• 183279-74-5
• DTXSID30664194
• 2H-Pyran-2-one,tetrahydro-3-(trifluoroacetyl)-,(+)-(9ci)
• 3-(Trifluoroacetyl)oxan-2-one

• Inchi： 1S/C7H7F3O3/c8-7(9,10)5(11)4-2-1-3-13-6(4)12/h4H,1-3H2
• InChI Key： WPNCIRAHNUHKLE-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=O)OCCC1)=O)(F)F

Computed Properties

• Exact Mass: 196.03472857g/mol
• Monoisotopic Mass: 196.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų